4-Ethoxycarbonyl-2-methylphenyl isothiocyanate

• IUPAC Name: ethyl 4-isothiocyanato-3-methylbenzoate
• InChI: InChI=1S/C11H11NO2S/c1-3-14-11(13)9-4-5-10(12-7-15)8(2)6-9/h4-6H,3H2,1-2H3
• InChI Key: DXSLQUUZTGGNLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)N=C=S)C
• Molecular Formula: C11H11NO2S
• DSSTOX Substance ID: DTXSID20653436
• Molecular Weight: 221.28 g/mol
• CAS RN: 1027513-17-2

Description

4-Ethoxycarbonyl-2-methylphenyl isothiocyanate, also known as EMITC, is a compound that belongs to the family of isothiocyanates. It is a yellowish solid and has a molecular weight of 203.23 g/mol. EMITC is known for its potential applications in scientific research, specifically in the field of cancer research.

Scientific Research Applications

Atmospheric Chemistry

4-Ethoxycarbonyl-2-methylphenyl isothiocyanate has been studied for its reaction with OH radicals in the atmosphere. Sommerlade, Ekici, and Parlar (2006) investigated the gas-phase reactions of various isothiocyanates, including 2-methylphenyl isothiocyanate, using a smog chamber-mass analyzer system. They determined rate constants and calculated the lifetimes of these compounds in the troposphere due to reactions with OH radicals, which has implications for atmospheric chemistry and pollution studies (Sommerlade, Ekici, & Parlar, 2006).

Molecular Structure Analysis

In 2022, Xu, Li, Zhang, and Feng conducted a study on the conformations and structures of ethoxycarbonyl isothiocyanate using supersonic jet Fourier transform microwave spectroscopy. This research provided accurate values of rotational constants and nitrogen quadrupole coupling constants, contributing to a better understanding of the molecular structure of ethoxycarbonyl isothiocyanate (Xu, Li, Zhang, & Feng, 2022).

Synthetic Chemistry

In synthetic chemistry, ethoxycarbonyl isothiocyanate has been used for various syntheses. Wesołowska et al. (2008) demonstrated its reaction with phenols to yield 4-hydroxy-N-ethoxycarbonylthiobenzamides, which were further reacted to produce heterocyclic compounds (Wesołowska et al., 2008). Dan (2006) synthesized 1-Methyl-2-Phenylthiomethyl-6-Bromo-5-Hydroxyindole-3-Ethoxycarbonyl, showing the compound's utility in complex organic syntheses (Dan, 2006).

Sensor Development

Du et al. (2017) developed a highly sensitive and selective fluorescent sensor for Fe3+ ions using a post-synthetic modification of metal-organic frameworks involving ethoxycarbonyl isothiocyanate. This research is significant for the development of advanced sensing materials (Du et al., 2017).

Antimicrobial Applications

Wardakhan et al. (2007) explored the reaction of 2-aminocyclohexeno[b]thiophene derivatives with ethoxycarbonyl isothiocyanate, leading to the synthesis of compounds with antibacterial and antifungal activities. This demonstrates the potential of ethoxycarbonyl isothiocyanate in pharmaceutical and antimicrobial applications (Wardakhan, Louca, & Kamel, 2007).

Anti-Plant Pathogen Activity

Tang et al. (2018) synthesized a series of p-aromatic isothiocyanates, which showed promising antimicrobial activity against plant pathogens, suggesting the utility of ethoxycarbonyl isothiocyanate derivatives in agriculture (Tang et al., 2018).